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Compound of Interest

Compound Name: 6-Iodoquinolin-4-amine

CAS No.: 40107-08-2

Cat. No.: B1281325

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic properties of 6-
Iodoquinolin-4-amine, a quinoline derivative of interest in medicinal chemistry and drug

development. Due to the limited availability of direct experimental spectra for this specific

compound, this guide leverages predictive models and comparative data from analogous

structures to offer a comprehensive spectroscopic profile, including Nuclear Magnetic

Resonance (NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry

(MS). Detailed experimental protocols for acquiring such data are also provided to facilitate

further research.

Predicted Spectroscopic Data
The following tables summarize the predicted and expected spectroscopic data for 6-
Iodoquinolin-4-amine. These values are derived from computational predictions and analysis

of structurally related compounds.
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Table 1: Predicted ¹H NMR Spectral Data for 6-Iodoquinolin-4-amine (in DMSO-d₆, 500 MHz)

Proton Assignment
Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Predicted Coupling
Constant (J, Hz)

H-2 8.25 d 5.5

H-3 6.45 d 5.5

H-5 8.50 d 1.8

H-7 7.95 dd 8.8, 1.8

H-8 7.60 d 8.8

NH₂ 6.80 br s -

Table 2: Predicted ¹³C NMR Spectral Data for 6-Iodoquinolin-4-amine (in DMSO-d₆, 125 MHz)

Carbon Assignment Predicted Chemical Shift (δ, ppm)

C-2 150.0

C-3 108.5

C-4 152.0

C-4a 149.5

C-5 128.0

C-6 92.0

C-7 138.0

C-8 124.0

C-8a 148.0

Fourier-Transform Infrared (FT-IR) Spectroscopy
Table 3: Expected FT-IR Absorption Bands for 6-Iodoquinolin-4-amine (KBr Pellet)
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Wavenumber (cm⁻¹) Intensity Assignment

3450 - 3300
Medium-Strong, Sharp

(doublet)

N-H stretching (asymmetric

and symmetric) of primary

amine

3100 - 3000 Medium-Weak Aromatic C-H stretching

1650 - 1580 Strong
N-H bending (scissoring) of

primary amine

1620 - 1450
Medium-Strong (multiple

bands)

C=C and C=N stretching of the

quinoline ring

1350 - 1250 Strong Aromatic C-N stretching

~830 Strong
C-H out-of-plane bending

(para-substituted-like pattern)

Below 600 Medium-Weak C-I stretching

Mass Spectrometry (MS)
Table 4: Expected Mass Spectrometry Data for 6-Iodoquinolin-4-amine (Electron Ionization -

EI)

m/z Value Interpretation

270 [M]⁺ (Molecular Ion)

243 [M - HCN]⁺

143 [M - I]⁺

116 [M - I - HCN]⁺

Experimental Protocols
The following are detailed methodologies for the key spectroscopic experiments. These

protocols are generalized for quinoline derivatives and can be adapted for 6-Iodoquinolin-4-
amine.
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NMR Spectroscopy
Sample Preparation:

Accurately weigh 5-10 mg of 6-Iodoquinolin-4-amine for ¹H NMR and 20-25 mg for ¹³C

NMR.

Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g.,

DMSO-d₆, CDCl₃) in a clean, dry 5 mm NMR tube.

Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Cap the tube and gently invert several times to ensure complete dissolution and

homogeneity.

¹H NMR Spectrum Acquisition:

The spectrum is typically acquired on a 400 or 500 MHz spectrometer.

A standard one-pulse sequence is used.

Key parameters to set include: spectral width (~12 ppm), acquisition time (~4 seconds),

relaxation delay (1-2 seconds), and the number of scans (typically 16 to 64 for a sufficient

signal-to-noise ratio).

¹³C NMR Spectrum Acquisition:

The spectrum is acquired on the same spectrometer, operating at the corresponding

frequency for ¹³C (e.g., 100 or 125 MHz).

A proton-decoupled pulse sequence is commonly used to simplify the spectrum to singlets

for each carbon.

Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more)

and a longer acquisition time are generally required.

FT-IR Spectroscopy
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Sample Preparation (KBr Pellet Method):

Grind 1-2 mg of dry 6-Iodoquinolin-4-amine with approximately 100-200 mg of dry,

spectroscopic grade potassium bromide (KBr) in an agate mortar and pestle until a fine,

homogenous powder is obtained.

Transfer the powder to a pellet press die.

Apply pressure (typically 8-10 tons) for several minutes to form a transparent or

translucent pellet.

Spectrum Acquisition:

Place the KBr pellet in the sample holder of the FT-IR spectrometer.

Record the spectrum, typically in the range of 4000 to 400 cm⁻¹, with a resolution of 4

cm⁻¹.

A background spectrum of the empty sample compartment should be recorded prior to the

sample analysis.

Mass Spectrometry (Electrospray Ionization - ESI)
Sample Preparation:

Prepare a dilute solution of 6-Iodoquinolin-4-amine (approximately 10-100 µg/mL) in a

suitable solvent such as methanol or acetonitrile. The solvent should be of high purity

(HPLC grade or better).

A small amount of a volatile acid (e.g., formic acid, 0.1% v/v) can be added to the solution

to promote protonation and enhance the signal in positive ion mode.

Spectrum Acquisition:

The analysis is performed on a mass spectrometer equipped with an electrospray

ionization (ESI) source.
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The sample solution is introduced into the ESI source via a syringe pump or through an

integrated liquid chromatography system at a flow rate of 5-20 µL/min.

The mass spectrum is acquired in positive ion mode, scanning a mass-to-charge (m/z)

range that includes the expected molecular weight of the compound (e.g., m/z 100-500).

Key instrument parameters to optimize include the capillary voltage, cone voltage, and

desolvation gas temperature and flow rate.

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for the spectroscopic analysis of an

organic compound like 6-Iodoquinolin-4-amine.
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Click to download full resolution via product page

Generalized workflow for spectroscopic analysis.

To cite this document: BenchChem. [Spectroscopic Analysis of 6-Iodoquinolin-4-amine: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281325/docs#spectroscopic-analysis-of-6-
iodoquinolin-4-amine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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